Cas no 891868-02-3 (1-(3-chlorophenyl)methyl-4-(3,4-dimethoxyphenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione)

• Product Name: 1-(3-chlorophenyl)methyl-4-(3,4-dimethoxyphenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione
• CAS No: 891868-02-3
• MF: C₁₉H₁₇ClN₂O₄
• MW: 372.802284002304
• CID: 5960793
• Update Time: 2025-07-15

1-(3-chlorophenyl)methyl-4-(3,4-dimethoxyphenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)methyl-4-(3,4-dimethoxyphenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione
• 2,3-Pyrazinedione, 1-[(3-chlorophenyl)methyl]-4-(3,4-dimethoxyphenyl)-1,4-dihydro-

• Inchi： 1S/C19H17ClN2O4/c1-25-16-7-6-15(11-17(16)26-2)22-9-8-21(18(23)19(22)24)12-13-4-3-5-14(20)10-13/h3-11H,12H2,1-2H3
• InChI Key： BJFFXXCVLZBZIE-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC(Cl)=C2)C=CN(C2=CC=C(OC)C(OC)=C2)C1=O

Experimental Properties

• Density: 1.344±0.06 g/cm3(Predicted)
• Boiling Point: 536.4±60.0 °C(Predicted)
• pka: -0.30±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 1-(3-chlorophenyl)methyl-4-(3,4-dimethoxyphenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione

Chemical Profile of 1-(3-chlorophenyl)methyl-4-(3,4-dimethoxyphenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione (CAS No. 891868-02-3)

The compound 1-(3-chlorophenyl)methyl-4-(3,4-dimethoxyphenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione, identified by its CAS number 891868-02-3, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule has garnered attention due to its structural complexity and potential pharmacological applications. The presence of multiple functional groups, including chloro and methoxy substituents on aromatic rings, alongside a tetrahydropyrazine core with a dione moiety, suggests a rich chemical space for interaction with biological targets.

Recent studies have highlighted the importance of tetrahydropyrazine derivatives in drug discovery. These compounds often exhibit favorable pharmacokinetic properties and can serve as scaffolds for developing novel therapeutics. The specific arrangement of substituents in 1-(3-chlorophenyl)methyl-4-(3,4-dimethoxyphenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione may contribute to its unique binding profile and make it a promising candidate for further investigation.

One of the key aspects that make this compound intriguing is its potential to modulate enzyme activity. The dione group and the tetrahydropyrazine ring are known to interact with various biological systems. For instance, related structures have been explored for their roles in inhibiting kinases and other enzymes involved in signal transduction pathways. The chloro and methoxy groups may further enhance binding affinity by participating in hydrogen bonding or hydrophobic interactions with target proteins.

In the context of contemporary research, there is growing interest in developing small molecules that can selectively target disease-related pathways without significant off-target effects. The structural features of 1-(3-chlorophenyl)methyl-4-(3,4-dimethoxyphenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione align well with this goal. Its complexity allows for fine-tuning of interactions with biological targets through structural modifications.

Computational modeling and virtual screening have become indispensable tools in modern drug discovery. These approaches enable researchers to predict the binding affinity and selectivity of compounds like 1-(3-chlorophenyl)methyl-4-(3,4-dimethoxyphenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione before conducting expensive wet-lab experiments. Preliminary simulations suggest that this compound may exhibit high affinity for certain protein targets, making it a valuable asset in the search for new therapeutic agents.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the tetrahydropyrazine core efficiently. The introduction of chloro and methoxy groups at specific positions on the aromatic rings has been achieved through selective halogenation and methylation strategies.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These techniques provide detailed information about the molecular structure and purity of the sample. Additionally, X-ray crystallography may be employed to determine the three-dimensional structure of the compound at an atomic level.

The pharmacological evaluation of 1-(3-chlorophenyl)methyl-4-(3,4-dimethoxyphenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione involves testing its activity against various biological targets in vitro. This includes enzyme-based assays to assess inhibition or activation of key enzymes involved in disease pathways. Cell-based assays are also performed to evaluate potential effects on cell proliferation or apoptosis.

In vivo studies are crucial for understanding the broader pharmacological profile of a compound. Animal models are used to assess efficacy and toxicity profiles before human clinical trials can be initiated. These studies provide insights into how the compound behaves within a living organism and help identify any potential side effects or adverse reactions.

The development of new drugs is often a lengthy process that requires collaboration between chemists、biologists、pharmacologists、and clinicians. Each stage involves meticulous planning and execution to ensure that promising candidates like 1-(3-chlorophenyl)methyl-4-(3,4-dimethoxyphenyl)-1